LINDANE-UL-14C
Description
Historical Context of Lindane Research and the Emergence of LINDANE-UL-14C in Scientific Inquiry
The insecticidal properties of lindane were discovered in the 1940s, leading to its broad application. inchem.org However, concerns about its environmental impact grew over time due to its persistence and detection in various environmental compartments, including soil, water, and air, as well as in the fatty tissues of organisms. icontrolpollution.compops.int This prompted a need for detailed studies on its behavior in ecosystems. The development of this compound provided a crucial tool for this research. Early studies using 14C-labeled lindane focused on its metabolism in animals, such as rabbits, to identify its breakdown products. pops.int The use of radiolabeled compounds like this compound became instrumental in tracking the molecule's journey through different environmental and biological systems, offering insights that would be difficult to obtain through other means. nih.gov
Rationale for Uniform 14C Labeling in Environmental and Biological Tracing Studies
The choice of carbon-14 (B1195169) for radiolabeling is based on several key advantages. openmedscience.com Carbon-14 has a long half-life of approximately 5,730 years, which is ideal for long-term studies of persistent pollutants like lindane. openmedscience.commoravek.com The low energy of its beta emissions also makes it safer to handle in laboratory settings compared to other radioisotopes. moravek.com
Crucially, incorporating 14C into a molecule does not significantly alter its chemical or physical properties. openmedscience.comopenmedscience.com This means that this compound behaves almost identically to its non-radioactive counterpart in the environment, ensuring that the data collected accurately reflects the natural behavior of lindane. manufacturingchemist.com The "UL" designation, for "uniformly labeled," signifies that all carbon atoms in the benzene (B151609) ring of the lindane molecule are replaced with 14C. This uniform labeling is critical for metabolic studies. As the molecule breaks down, the radioactive signal remains with the various metabolites, allowing researchers to trace the entire degradation pathway. nih.gov This provides a comprehensive picture of how lindane is transformed in different organisms and environments. nih.gov
Scope and Significance of this compound in Contemporary Environmental and Ecotoxicological Research
This compound continues to be a vital tool in modern environmental science. It is used to investigate a wide range of processes, including:
Environmental Fate and Transport: Studies use this compound to determine its persistence and movement in soil and water. nih.govepa.gov For example, research has shown that lindane's half-life can be extensive in soil and that it has a low potential to leach into groundwater. epa.govfrontiersin.org
Metabolism in Organisms: By tracking the 14C label, scientists can identify the metabolic byproducts of lindane in various species, from microorganisms to mammals. nih.govlindane.org This is crucial for understanding its toxicity and potential for bioaccumulation. For instance, studies with this compound have identified various chlorinated phenols as metabolites in animals. lindane.org
Bioaccumulation in Food Chains: this compound helps in quantifying the uptake and concentration of lindane in different trophic levels of an ecosystem. nih.gov Studies have demonstrated its accumulation in aquatic organisms like fish and snails. nih.gov
Degradation Processes: Researchers utilize this compound to study both biotic and abiotic degradation pathways. inchem.orgresearchgate.net This includes investigating how microorganisms break down the pesticide and the influence of environmental factors like temperature and pH on this process. nih.gov
The data generated from studies using this compound is essential for developing accurate environmental risk assessments and for creating effective strategies to manage and remediate lindane-contaminated sites. manufacturingchemist.com
Detailed Research Findings
Research utilizing this compound has produced a wealth of data on its behavior. For instance, studies on its fate in soil have provided specific half-life values under different conditions.
Table 1: Environmental Fate of Lindane
| Environmental Compartment | Parameter | Finding | Reference |
|---|---|---|---|
| Soil (Aerobic) | Half-life | 980 days in sandy loam | epa.gov |
| Soil (Anaerobic) | Half-life | 37 days | epa.gov |
| Soil (Field Conditions) | Half-life | 65 to 107 days in loamy sand | epa.gov |
| Water | Disappearance Time (DT50) | 15 - 47 days | pops.int |
| Sediment | Disappearance Time (DT50) | 48 days | pops.int |
Metabolism studies using this compound have been crucial in identifying the various breakdown products in different organisms.
Table 2: Major Metabolites of Lindane Identified Using this compound
| Organism/System | Identified Metabolites | Reference |
|---|---|---|
| Rats (in vivo) | Chlorophenols, Chlorobenzenes, Hexachlorobenzene (B1673134) | nih.govlindane.org |
| Human Liver Microsomes (in vitro) | Hexachlorocyclohexene, Pentachlorocyclohexene, Trichlorophenol, Tetrachlorophenol, Pentachlorobenzene (B41901) | lindane.org |
| Plants (various crops) | Chlorinated phenols | pops.int |
Compound Names Mentioned
2,3,5-trichlorophenol (B165520)
2,4,5-trichlorophenol (B144370)
2,4,6-trichlorophenol (B30397) lindane.org
Benzene wikipedia.orgpops.int
Carbon-14 openmedscience.comopenmedscience.commanufacturingchemist.com
Chlorine wikipedia.orginchem.org
DDT drugbank.com
Hexachlorobenzene (HCB) nih.gov
Hexachlorocyclohexane (HCH) wikipedia.orginchem.orgpops.int
this compound
Lindane (gamma-hexachlorocyclohexane, γ-HCH) icontrolpollution.comwikipedia.org
Pentachlorocyclohexane lindane.org
Pentachlorophenol lindane.org
Tetrachlorophenol
Properties
CAS No. |
180057-71-0 |
|---|---|
Molecular Formula |
C6H6Cl6 |
Molecular Weight |
302.94 |
Synonyms |
LINDANE-UL-14C |
Origin of Product |
United States |
Methodological Frameworks Employing Lindane Ul 14c for Tracer Studies
Design Principles for Radiotracer Experiments with LINDANE-UL-14C
Effective radiotracer studies hinge on meticulous experimental design that accurately simulates relevant environmental or biological scenarios. europa.euvettoolbox.eu The design must consider the specific questions being addressed, whether they relate to environmental persistence, bioaccumulation, or metabolic breakdown.
Experimental Systems for Simulating Environmental Compartments (e.g., soil microcosms, aquatic systems)
To investigate the environmental fate of this compound, researchers utilize controlled laboratory systems that mimic natural compartments.
Soil Microcosms: These are small, enclosed environments designed to simulate terrestrial ecosystems. epa.gov Studies have employed fine sandy loam soil, for instance, to study the degradation and mobility of this compound under both aerobic and anaerobic conditions. epa.govepa.gov Key parameters such as soil type, pH, organic matter content, and moisture levels are carefully controlled to reflect specific environmental conditions. epa.govnih.gov In one such study, this compound was applied to soil and incubated for an extended period, with periodic analysis to determine the rate of mineralization to 14CO2 and the formation of bound residues.
Aquatic Systems: Laboratory-scale aquatic ecosystem models, typically consisting of all-glass aquarium tanks, are used to study the behavior of this compound in water. nih.gov These systems often include sediment, water, and representative aquatic organisms like algae, snails, and fish to assess distribution and bioaccumulation. nih.gov Experiments can be conducted under varying conditions of pH, temperature, and light to understand their influence on the partitioning and fate of the compound. nih.gov For example, a study using such a model revealed that the bioaccumulation of 14C-lindane in fish and snails was pH-dependent. nih.gov
Application Modalities of this compound in Controlled Research Settings (e.g., foliar, seed, soil, dermal, oral dosing)
The method of application of this compound is chosen to replicate potential exposure routes in agricultural or environmental contexts.
Foliar Application: In these studies, [14C]lindane is applied directly to the leaves of plants to investigate absorption, translocation, and metabolism within the plant. fao.org Autoradiography of cucumber plants following foliar application showed rapid distribution of radioactivity throughout the plant. fao.org
Seed Treatment: Treating seeds with [14C]lindane before planting is a common method to assess the systemic uptake and distribution of the compound in the growing plant. pops.intepa.gov Studies have shown that after seed treatment, significant amounts of radioactivity are found in both seedlings and mature plants, indicating translocation. fao.org
Soil Application: this compound is incorporated into the soil to study its uptake by plant roots, its degradation by soil microorganisms, and its potential for leaching. epa.govpops.int Research has demonstrated that after soil application, lindane and its metabolites can be found in various parts of the plant. pops.int
Dermal Dosing: This modality is used in animal studies to determine the extent of absorption through the skin. nih.gov For example, dermal absorption of [14C]-labeled lindane was studied in rats and rhesus monkeys by applying it to specific skin regions. nih.gov
Oral Dosing: Oral administration, often through diet or gavage, is employed in animal metabolism studies to understand the absorption, distribution, metabolism, and excretion of lindane. fao.orgnih.gov Studies in lactating goats and laying hens have used oral dosing of 14C-labelled lindane to track the distribution of residues in tissues, milk, and eggs. fao.orgpops.int
Considerations for Isotopic Integrity and Radiochemical Purity in this compound Studies
The validity of tracer studies relies heavily on the quality of the radiolabeled compound.
Isotopic Integrity: This refers to the stability of the 14C label within the lindane molecule. It is crucial that the label does not detach or exchange with other carbon atoms during the experiment, as this would lead to erroneous tracking. The use of uniformly labeled (UL) this compound, where all carbon atoms in the ring are 14C, helps to ensure that even if the ring is cleaved, the resulting fragments remain radiolabeled.
Radiochemical Purity: This is the proportion of the total radioactivity in the form of the desired chemical compound, in this case, this compound. iaea.org It is essential to use highly pure this compound to avoid confounding results from radioactive impurities. epa.govepa.gov For instance, a study on the aerobic soil metabolism of lindane utilized this compound with a radiopurity of 97.66%. epa.gov The purity of the radiolabeled material should be verified before use and periodically throughout the study if there is a potential for degradation.
Quantitative Assessment Techniques for 14C Distribution
Following the experimental phase, specialized techniques are required to detect and quantify the distribution of the 14C label.
Liquid Scintillation Counting (LSC) Protocols for this compound Detection and Quantification
Liquid Scintillation Counting (LSC) is a widely used and highly sensitive method for quantifying the beta-emitting 14C isotope. eag.comnih.gov
The general procedure involves extracting the radioactivity from the sample matrix (e.g., soil, water, tissue) using appropriate solvents. epa.gov The extract is then mixed with a scintillation cocktail in a vial. harvard.eduresearchgate.net The beta particles emitted by the 14C atoms interact with the scintillator molecules, producing photons of light. These light flashes are detected and counted by a photomultiplier tube within the LSC instrument. The count rate is directly proportional to the amount of radioactivity in the sample. nih.govresearchgate.net
In studies with this compound, LSC is used to quantify radioactivity in various fractions, such as soil extracts, water samples, and combusted solid samples to determine bound residues. epa.govepa.gov For complex mixtures, LSC can be coupled with chromatographic techniques like High-Performance Liquid Chromatography (HPLC) to quantify individual radiolabeled compounds. eag.com
| Sample Type | Extraction/Preparation | LSC Application | Research Finding Example |
| Soil | Extraction with organic solvents (e.g., methanol, acetone-methanol-toluene) | Quantification of extractable radioactivity. epa.govepa.gov | In an aerobic soil metabolism study, LSC determined that volatilization of lindane was minimal, accounting for no more than 1.34% of the applied radioactivity after 336 days. epa.gov |
| Water | Direct analysis or after extraction with immiscible solvents (e.g., hexane, ethyl acetate) | Determination of radioactivity in the aqueous phase and in organic extracts. epa.gov | LSC was used to measure 14C in water above flooded soil to assess the amount of lindane and its degradates that had partitioned into the water. epa.gov |
| Tissues | Homogenization and extraction or combustion to 14CO2 | Measurement of total radioactive residue in tissues. fao.org | In goats treated orally with [14C]lindane, LSC was used to determine that 4.0-4.4% of the total administered radioactivity was recovered in tissues. fao.org |
| Expired Air | Trapping of 14CO2 in a suitable absorbent (e.g., NaOH) | Quantification of metabolized lindane that is mineralized to CO2. fao.org | LSC analysis of trapping solutions showed that 0.2-1.0% of the administered dose to goats was recovered as expired 14CO2. fao.org |
Quantitative Whole Body Autoradiography (QWBA) in Non-Human Organisms for this compound Localization
Quantitative Whole Body Autoradiography (QWBA) is a powerful imaging technique that provides a visual and quantitative assessment of the distribution of a radiolabeled compound throughout an entire organism. wuxiapptec.comnjdmpk.com
The process begins with administering the 14C-labeled compound to an animal. wuxiapptec.com At specific time points, the animal is euthanized and rapidly frozen. wuxiapptec.com The frozen carcass is then sectioned into very thin slices using a cryomicrotome. wuxiapptec.com These whole-body sections are exposed to a phosphor-imaging plate, which captures the radiation emitted from the 14C. wuxiapptec.com The resulting image, an autoradiogram, shows the distribution of radioactivity across all tissues and organs. njdmpk.comtandfonline.com The intensity of the signal in different areas can be quantified by comparison to radioactive standards, providing concentration data for the compound and its metabolites in various tissues. nih.gov
QWBA is particularly valuable for identifying target organs and areas of potential accumulation that might be missed by traditional dissection and LSC methods. wuxiapptec.comnih.gov For instance, QWBA can reveal the distribution of this compound in small tissues or across physiological barriers like the blood-brain barrier. njdmpk.com While specific QWBA studies focusing solely on this compound are not detailed in the provided context, the technique is a standard and crucial tool in preclinical drug and chemical safety assessment for compounds like lindane. wuxiapptec.comtandfonline.comnih.gov
| Parameter | Description |
| Principle | Imaging the distribution of a radiolabeled compound by exposing whole-body sections to a radiation-sensitive plate. wuxiapptec.comnjdmpk.com |
| Isotope | Primarily uses long-lived isotopes like 14C and 3H. wuxiapptec.com |
| Procedure | Dosing, freezing, sectioning, exposure to imaging plate, and quantitative analysis of the resulting image. wuxiapptec.com |
| Advantages | Provides a comprehensive visual and quantitative overview of tissue distribution, including in small or inaccessible tissues. njdmpk.comtandfonline.com |
| Application | Determination of tissue distribution patterns, assessment of blood-brain barrier penetration, identification of potential accumulation sites, and human dosimetry calculations. njdmpk.com |
Combustion Analysis for Total ¹⁴C Determination in Diverse Matrices (e.g., soil, animal tissues)
Combustion analysis is a fundamental technique for quantifying the total ¹⁴C-activity in various environmental and biological samples, thereby accounting for both the parent compound and all its ¹⁴C-containing metabolites, as well as non-extractable residues. This method provides a complete picture of the radioactivity present in a given matrix.
The process involves the complete oxidation of the sample (such as soil, sediment, or animal tissue) at high temperatures, typically around 900°C, in the presence of oxygen. uc.pt This converts all the Carbon-14 (B1195169) within the sample into ¹⁴CO₂, which is then trapped in a suitable scintillating solution. The radioactivity of the trapped ¹⁴CO₂ is subsequently measured using liquid scintillation counting (LSC). dtic.mil This technique is crucial for establishing a comprehensive mass balance in degradation and bioaccumulation studies. dtic.miliaea.org
For instance, in studies investigating the bioaccumulation of ¹⁴C-lindane in soil organisms like the enchytraeid worm (Enchytraeus albidus), lindane concentrations in both the worms and the soil were determined using a biological oxidizer. uc.pt Similarly, to quantify non-extractable ¹⁴C activity in soil after pesticide degradation experiments, post-extraction soil samples are combusted. dtic.mil This allows researchers to determine the amount of radioactivity that has become incorporated into the soil matrix and cannot be removed by solvent extraction. The total radioactivity is then calculated by summing the ¹⁴C detected in volatile compounds, solvent extracts, and the final combusted material. dtic.mil
Separation and Identification of this compound and its Radiometabolites
Following extraction from a matrix, the separation and identification of the parent this compound from its various radiolabeled metabolites are essential for understanding degradation pathways. This is primarily achieved through advanced chromatographic techniques.
Chromatographic Techniques (e.g., Radio-HPLC, Radio-TLC, GC/MS) for Metabolite Profiling and Characterization
Chromatographic methods are indispensable for separating complex mixtures of compounds. When dealing with radiolabeled substances, these techniques are often coupled with radioactivity detectors to specifically trace the ¹⁴C-compounds.
Radio-Thin-Layer Chromatography (Radio-TLC): This technique is frequently used for the separation and quantification of ¹⁴C-labeled pesticides and their metabolites. researchgate.net Samples are spotted on a TLC plate, which is then developed in a chamber with a suitable solvent system. The separated radioactive spots on the plate can be visualized and quantified using bioimaging systems or by scraping the plate sections and analyzing them via liquid scintillation counting. researchgate.netannualreviews.org It provides valuable information on the polarity and number of metabolites formed.
Radio-High-Performance Liquid Chromatography (Radio-HPLC): Radio-HPLC offers higher resolution and sensitivity for separating and quantifying metabolites. The effluent from the HPLC column, which separates compounds based on their interaction with the stationary phase, passes through a radioactivity detector connected in series. researchgate.net This allows for the creation of a radiochromatogram, which shows peaks corresponding to each ¹⁴C-labeled compound. researchgate.net This method was used to analyze metabolites of ¹⁴C-labeled compounds in various biological and environmental samples. iaea.orgresearchgate.net
Gas Chromatography/Mass Spectrometry (GC/MS): While radio-chromatography identifies the presence and quantity of radiolabeled compounds, GC/MS is a powerful tool for their structural identification. researchgate.net After separation by GC, the molecules are fragmented and analyzed by a mass spectrometer, which provides a unique mass spectrum or "fingerprint" that can be used to identify the chemical structure of the metabolites. tandfonline.com This is crucial for elucidating the exact biotransformation pathways of lindane.
Extraction Efficiencies and Mass Balance Considerations for ¹⁴C-Labeled Residues
A critical aspect of any tracer study is to account for the total amount of radioactivity introduced into the system. This involves determining extraction efficiencies and establishing a complete mass balance. The use of this compound is instrumental in this process, as it allows for the recovery of the label to be measured at each step. eajournals.org
Extraction efficiency is the percentage of the total ¹⁴C residue in a sample that is successfully removed by a given solvent extraction procedure. In a study on chickpea plants and soil treated with ¹⁴C-lindane, researchers tracked the distribution of radioactivity over 60 days. iaea.org The findings showed a decrease in extractable residues from the soil over time, indicating degradation or binding, while uptake and translocation into the plant tissues were quantified. iaea.org
Table 1: Distribution of ¹⁴C-Lindane Residues in Soil and Chickpea Plants
| Matrix | Residue Type | Initial % of Applied ¹⁴C | Final % of Applied ¹⁴C (after 60 days) |
|---|---|---|---|
| Plant Surface | Extractable | 36.6% | 6.5% |
| Internal Plant Tissue | Extractable | 12.5% | 34.5% |
| Soil | Extractable | 47.4% | 31.2% |
| Plant & Soil | Bound | Remained Low |
Data sourced from a study on the fate of ¹⁴C-lindane in soil and chickpea plants. iaea.org
Mass balance calculations are performed by summing the radioactivity measured in all fractions: the initial extracts, subsequent cleanup steps, any volatile components, and the non-extractable (bound) residues remaining in the matrix, which are typically quantified by combustion. dtic.mild-nb.info This ensures that the majority of the initial ¹⁴C applied is accounted for, validating the experimental procedure.
Method Validation Strategies Utilizing this compound (e.g., QuEChERS adaptation)
This compound serves as an invaluable tool for the development, optimization, and validation of analytical methods designed to measure pesticide residues. researchgate.net Its radioactivity allows for a straightforward assessment of a method's performance at each stage.
A prominent example is the adaptation and validation of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method for analyzing organochlorine pesticides in complex matrices like fish tissue. eajournals.org During the initial stages of method optimization, ¹⁴C-lindane and ¹⁴C-DDT were used to accurately measure the recovery of the analytes during the extraction and dispersive solid-phase extraction (d-SPE) cleanup steps. researchgate.neteajournals.orgiaea.org By spiking samples with a known amount of ¹⁴C-lindane, researchers can use liquid scintillation counting on aliquots from each step to precisely quantify losses and determine the efficiency of the procedure without interference from matrix components. eajournals.orgiaea.org
Table 2: ¹⁴C-Lindane Recovery in Modified QuEChERS Method for Fish Tissue
| Analyte | Process Step | Recovery (Q) | Precision (RSD %) |
|---|---|---|---|
| ¹⁴C-Lindane | Extraction | 90% | 2.3% |
| Cleanup | 91% | 2.1% | |
| Overall | 82% | 2.2% |
Data from a study optimizing a modified QuEChERS method using radiolabeled compounds. iaea.org
This use of this compound demonstrates that the method provides efficient recoveries, thereby validating its use for routine analysis of non-labeled pesticide residues. researchgate.neteajournals.org
Environmental Fate and Transport Dynamics of Lindane Ul 14c
Soil and Sediment Interactions of LINDANE-UL-14C
The interaction of this compound with soil and sediment is a critical determinant of its environmental persistence and potential for transport. These interactions are largely governed by the compound's physicochemical properties and the characteristics of the soil matrix.
The sorption and desorption behavior of lindane is fundamental to understanding its mobility and bioavailability in the soil environment. Studies have shown that lindane's adsorption to soil particles is a key factor in its retention. The soil adsorption coefficients (Kd) for lindane vary across different soil types, with reported values of 3.8 in sand, 14.4 in loam, 16.5 in clay loam, and 28.4 in loamy sand. epa.gov This indicates that lindane has a tendency to be more strongly adsorbed in soils with higher clay and loam content compared to sandy soils.
The kinetics of sorption are often rapid, with equilibrium being reached within a few hours. Desorption, however, can be a much slower process, suggesting that once bound to soil particles, lindane is not easily released back into the soil solution. This hysteresis effect contributes to its persistence in the terrestrial environment. Isotherm studies, which describe the equilibrium distribution of a substance between the solid and liquid phases, often fit the Freundlich model well for lindane. This suggests a heterogeneous distribution of sorption sites on the soil particles.
Table 1: Soil Adsorption Coefficients (Kd) of Lindane in Various Soil Types This table is interactive. You can sort and filter the data.
| Soil Type | Soil Adsorption Coefficient (Kd) |
|---|---|
| Sand | 3.8 |
| Loam | 14.4 |
| Clay Loam | 16.5 |
| Loamy Sand | 28.4 |
Several soil physicochemical properties significantly influence the mobility and retention of this compound. Organic matter content is a primary factor, with higher organic matter leading to increased sorption and reduced mobility. This is due to the lipophilic nature of lindane, which causes it to partition into the organic fraction of the soil.
Clay content also plays a crucial role in lindane retention. The high surface area and presence of charged sites on clay minerals facilitate the adsorption of lindane molecules. As demonstrated by the varying Kd values, soils with higher clay content, such as clay loam, exhibit stronger retention of lindane. epa.gov
The pH of the soil, while generally having a less pronounced effect on the neutral lindane molecule compared to ionizable pesticides, can indirectly influence sorption by affecting the surface charge of soil colloids and the activity of soil microorganisms involved in degradation.
The interplay of these factors dictates that this compound is generally considered to have low mobility in most soil types. epa.gov Field studies have confirmed this, showing that lindane tends to remain in the upper layers of the soil profile, typically within the top 5-15 cm, with minimal leaching to deeper layers. epa.gov
Over time, a significant portion of this compound in the soil can become non-extractable, forming what are known as bound residues. These residues are physically or chemically sequestered within the soil matrix, primarily in the humic fractions (humic acid, fulvic acid, and humin). The formation of bound residues is a gradual process, often mediated by microbial activity, where the parent compound or its metabolites become incorporated into the complex organic matter structure of the soil.
The sequestration of this compound into these non-extractable forms has important implications for its long-term fate. While bound residues are less bioavailable and have reduced toxicity compared to the free compound, they represent a persistent reservoir of the pesticide in the environment. The strength of this binding can vary, and there is a potential for the slow release of these residues over time, contributing to the long-term, low-level contamination of terrestrial ecosystems.
Influence of Soil Physicochemical Properties (e.g., organic matter, pH, clay content) on this compound Mobility and Retention
Aquatic System Distribution and Dissipation of this compound
In aquatic environments, the distribution and ultimate fate of this compound are controlled by a combination of physical, chemical, and biological processes.
Due to its low water solubility (around 10 ppm at 20°C) and hydrophobic nature, this compound introduced into aquatic systems tends to partition from the water column to suspended particulate matter and bottom sediments. epa.gov The extent of this partitioning is influenced by the organic carbon content of the suspended solids and sediments. Environments with high levels of organic-rich particulates will more effectively scavenge lindane from the water.
This partitioning process leads to the accumulation of this compound in the benthic zone, where it can persist for extended periods. The sediments act as a sink for lindane, but also as a potential long-term source through resuspension and diffusion back into the water column.
Volatilization is a significant dissipation pathway for this compound from both aqueous and soil surfaces. Lindane has a relatively high vapor pressure for a pesticide (9.4 x 10⁻⁶ mm Hg at 20°C), which facilitates its transfer from the solid or liquid phase to the atmosphere. epa.gov
From aqueous surfaces, the rate of volatilization is governed by Henry's Law constant and is influenced by factors such as water temperature, turbulence, and air velocity. In the case of soil, volatilization is affected by soil moisture content, temperature, air-filled porosity, and the strength of lindane's adsorption to soil particles. Higher temperatures and soil moisture can increase the rate of volatilization, while strong adsorption to soil organic matter and clays (B1170129) can reduce it. Laboratory studies have been conducted to quantify the volatilization of lindane from soil surfaces. epa.gov This process contributes to the atmospheric transport of lindane, allowing for its distribution to remote regions far from its original point of application.
Influence of Environmental Variables (e.g., temperature, organic matter, bioturbation) on this compound Dissipation
The dissipation of this compound in the environment is not a static process but is significantly modulated by a range of abiotic and biotic factors. Variables such as temperature, the content of organic matter in soil and sediment, and the activity of soil- and sediment-dwelling organisms (bioturbation) play crucial roles in determining the persistence, transformation, and transport of this compound.
Influence of Temperature
Temperature is a critical factor governing the dissipation rate of this compound from various environmental matrices, primarily by influencing its volatility. iaea.orgicontrolpollution.com Research consistently shows that the dissipation of lindane is accelerated in warmer conditions. iaea.orgpops.int Coordinated studies by the Food and Agriculture Organization (FAO) and the International Atomic Energy Agency (IAEA) using ¹⁴C-labelled lindane demonstrated that the pesticide dissipates much more rapidly in tropical climates compared to temperate ones. inchem.org This increased rate of dissipation is largely attributed to higher rates of volatilization at elevated temperatures. inchem.org
The relationship between temperature and dissipation is also evident in the compound's half-life. For instance, the estimated half-lives of lindane from soil and plant surfaces show a marked decrease as temperature rises. pops.int The process of volatilization is dependent on both temperature and the humidity of the air, with lindane vaporizing from soils in conjunction with water. inchem.org This effect was observed in a model test where ¹⁴C-lindane was applied to different soil types; volatilization occurred when the soils were moist and air-dried at elevated temperatures (33 °C and 55 °C) but ceased once the soils became dry. inchem.org The significant influence of temperature, along with humidity and solar radiation, on the rapid dissipation of HCH isomers has been particularly noted in sub-tropical soils. icontrolpollution.compops.int
Table 1: Estimated Half-Life of Lindane from Surfaces at Different Temperatures
| Temperature (°C) | Estimated Half-Life (Days) | Source |
|---|---|---|
| 10 | 2.3 - 24.8 | pops.int |
| 20 | 0.29 - 0.73 | pops.int |
Influence of Organic Matter
The organic matter content of soil and sediment significantly influences the fate and transport of this compound, primarily through adsorption. Lindane is strongly adsorbed to organic soil material, a characteristic that affects its mobility, bioavailability, and dissipation. inchem.org
Research has shown a complex relationship between organic matter and lindane dissipation. Several studies indicate that lindane dissipates more rapidly from soils with lower organic matter content. nih.gov In one study, ¹⁴C-lindane was found to be more persistent in a loam soil (higher organic matter) than in a sandy soil (lower organic matter). inchem.org Similarly, another study observed that the concentration of lindane in natural soil decreased faster than in an artificial Organisation for Economic Co-operation and Development (OECD) soil, which may be related to the lower organic matter content of the natural soil. nih.gov This suggests that the strong binding of lindane to organic matter can reduce its volatilization and microbial degradation, thereby increasing its persistence. inchem.org The amount of surface-applied lindane that becomes bound in the soil increases with time and with higher organic matter content.
Conversely, some studies suggest that higher organic matter can, under certain conditions, lead to faster elimination. nih.gov The presence of dissolved organic matter (DOM), such as humic acid, has been shown to decrease the toxic effects of lindane on aquatic organisms, likely by reducing its bioavailability. mdpi.com In laboratory tests, the partitioning of ¹⁴C-lindane to sediment was positively affected by the sediment's organic matter content. nih.govoup.com This strong adsorption to organic particles reduces the concentration of lindane available in the water, which can limit its transport but also its immediate bioavailability. nih.gov
Table 2: Effect of Soil Organic Matter on ¹⁴C-Lindane Persistence
| Soil Type / Condition | Key Finding | Source |
|---|---|---|
| Low Organic Matter Soil | Faster dissipation of ¹⁴C-lindane. | |
| High Organic Matter Soil | Higher persistence of ¹⁴C-lindane residues. | inchem.org |
| Increasing Organic Matter | Increased levels of bound ¹⁴C-lindane residues over time. | |
| High Organic Matter Sediment | Increased partitioning of ¹⁴C-lindane to sediment. | nih.govoup.com |
Influence of Bioturbation
Bioturbation, the mixing of sediment and soil by living organisms, can significantly alter the distribution and dissipation of this compound. The burrowing and feeding activities of benthic invertebrates can remobilize particle-associated contaminants, affecting their transport and bioavailability. nih.govoup.com
A laboratory study investigating the effects of bioturbation by the midge larva Chironomus riparius on the fate of ¹⁴C-lindane in artificial sediment demonstrated this influence clearly. The burrowing activity of the larvae resulted in the remobilization of particle-associated lindane from the sediment into both the interstitial (pore) water and the overlying water. nih.govoup.com This process effectively increases the bioavailability of the compound. nih.govoup.com
Table 3: Effect of Chironomus riparius Bioturbation on ¹⁴C-Lindane Recovery in Sediment
| Chironomus Density (individuals/m²) | ¹⁴C-Label Recovery on Sediment Particles (% of initial) | Source |
|---|---|---|
| 0 (No Bioturbation) | 49% - 61% | nih.gov |
| Low Density (2,000) | 41% - 56% | nih.gov |
| High Density (18,000) | 15% - 50% | nih.gov |
Biodegradation and Biotransformation Pathways of Lindane Ul 14c
Microbial Degradation Mechanisms of LINDANE-UL-14C
Microorganisms have evolved diverse metabolic strategies to utilize or detoxify lindane. These mechanisms are broadly categorized into aerobic biotransformation and anaerobic reductive dechlorination, each involving specific microbial consortia and enzymatic systems.
Aerobic Biotransformation Pathways and Corresponding Microbial Consortia
Under aerobic conditions, several bacterial strains have demonstrated the ability to degrade lindane, often utilizing it as a sole source of carbon and energy. frontiersin.orgfrontiersin.org The most extensively studied aerobic degradation pathway has been elucidated in Sphingobium japonicum UT26. frontiersin.orgnih.gov This pathway involves a series of enzymatic reactions including dehydrogenation, dechlorination, hydroxylation, and dehydrochlorination, which ultimately lead to the mineralization of the compound. frontiersin.orgresearchgate.net The degradation pathways in many other aerobic lindane-degrading bacteria are reported to be identical or highly similar to that of S. japonicum UT26. frontiersin.org
The initial steps in the aerobic degradation of lindane by S. japonicum UT26 involve the conversion of γ-HCH to 2,5-dichlorohydroquinone (B146588) (2,5-DCHQ) through the sequential action of enzymes encoded by the lin genes. nih.govresearchgate.net This upper pathway sets the stage for further metabolism by downstream enzymes that cleave the aromatic ring and funnel the resulting intermediates into central metabolic pathways like the tricarboxylic acid (TCA) cycle. nih.govresearchgate.net
Other microbial consortia, including various species of Pseudomonas, Burkholderia, and Microbacterium, have also been identified as effective degraders of lindane under aerobic conditions. frontiersin.org For instance, Microbacterium spp. strain P27 has been shown to degrade 82.7% of lindane within 15 days, while Paracoccus sp. NITDBR1 degraded 90% in 8 days. frontiersin.org
Anaerobic Reductive Dechlorination and Subsequent Metabolic Fates of this compound
In the absence of oxygen, the primary degradation mechanism for lindane is reductive dechlorination. This process is carried out by anaerobic bacteria, including species of Clostridium and Dehalobacter. Under these conditions, lindane is used as an electron acceptor, leading to the sequential removal of chlorine atoms.
Studies have shown that anaerobic metabolism of lindane can lead to the formation of monochlorobenzene and benzene (B151609) as final products. researchgate.net The rate of degradation under anaerobic conditions can be significantly faster than in aerobic environments. For example, one study reported a half-life of 37 days for lindane in an anaerobic soil metabolism study, whereas the half-life under aerobic conditions was 980 days. epa.gov However, complete mineralization of lindane is generally considered to occur only under aerobic conditions. nih.gov The biotransformation of this compound under anaerobic conditions has been observed to lead to the formation of 4-chlorophenylmercapturic acid, indicating reductive dechlorination followed by conjugation. nih.gov
Enzymatic Systems Implicated in this compound Biodegradation
The biodegradation of this compound is mediated by a variety of specific enzymes that catalyze the cleavage of its stable carbon-chlorine bonds. frontiersin.org Key enzymes in this process include dehydrochlorinases, dehalogenases, and ligninolytic enzymes. frontiersin.orgnih.gov
Dehydrochlorinases and Dehalogenases: The initial steps of aerobic lindane degradation are catalyzed by a set of enzymes encoded by the lin genes. researchgate.net
LinA (gamma-hexachlorocyclohexane dehydrochlorinase): This enzyme initiates the degradation cascade by catalyzing two successive dehydrochlorination reactions, converting γ-HCH to γ-pentachlorocyclohexene (γ-PCCH) and then to 1,3,4,6-tetrachloro-1,4-cyclohexadiene (B1210607) (1,4-TCDN). uniprot.org
LinB (haloalkane dehalogenase): A key enzyme in the pathway, LinB catalyzes the hydrolytic dechlorination of 1,4-TCDN to 2,5-dichloro-2,5-cyclohexadiene-1,4-diol (B1199288) (2,5-DDOL). frontiersin.orgnih.gov It belongs to the α/β-hydrolase family and exhibits broad substrate specificity. frontiersin.orgnih.gov
LinC (dehydrogenase): This enzyme is also involved in the upstream pathway of lindane degradation. frontiersin.org
LinD (reductive dechlorinase): This enzyme is categorized as a dehalogenase and participates in the degradation process. frontiersin.org
Ligninolytic Enzymes: White-rot fungi, known for their ability to degrade the complex polymer lignin (B12514952), also play a significant role in lindane biodegradation. frontiersin.orgresearchgate.net Their non-specific extracellular enzymatic systems, which include laccases, manganese peroxidases, and lignin peroxidases, are capable of degrading a wide range of organopollutants, including lindane. researchgate.netmdpi.comsrce.hrresearchgate.net For example, Ganoderma lucidum has been shown to effectively degrade lindane, with one study reporting 75.50% degradation in 28 days. frontiersin.orgresearchgate.net The degradation efficiency of these fungi is influenced by environmental factors such as temperature and nutrient availability. frontiersin.org
Metabolite Identification and Radiocarbon Mineralization Studies of this compound
The use of uniformly labeled [14C]lindane has been instrumental in tracing the metabolic fate of the compound and quantifying its mineralization to carbon dioxide.
Characterization of Primary and Secondary Radiometabolites
Metabolic studies of this compound in various biological systems have identified a range of radiolabeled metabolites. These include chlorinated phenols, cyclohexenes, and benzenes, which are formed through the enzymatic activities described previously.
In plants, metabolites such as dichlorobenzene, trichlorobenzenes, tetrachlorobenzenes, and pentachlorobenzene (B41901) have been identified. tandfonline.com Chlorophenols are also common metabolites. tandfonline.compops.int For example, studies on lettuce and endives identified a polar group of metabolites including trichlorophenol, 2,3,4,6-tetrachlorophenol, and pentachlorophenol, as well as a nonpolar group containing various chlorinated benzenes and γ-pentachlorocyclohexene. nih.gov
In animal systems, anaerobic incubation of [14C]lindane with rat liver microsomes resulted in the formation of chlorobenzene (B131634) and benzene as major metabolites, with tetrachlorocyclohexene (TCCH) also being identified. nih.gov Human liver microsomes have been shown to metabolize lindane to γ-pentachlorocyclohexene, 2,4,6-trichlorophenol (B30397), 2,3,4,6-tetrachlorophenol, and pentachlorobenzene. lindane.org
Fungal degradation also produces a variety of metabolites. For instance, Fusarium verticillioides has been shown to produce γ-pentachlorocyclohexene and benzoic acid derivatives from lindane. researchgate.net
Table 1: Identified Metabolites of this compound Degradation
| Metabolite Class | Specific Compounds Identified | Biological System | Citation |
|---|---|---|---|
| Chlorinated Benzenes | Dichlorobenzene | Plants, Animals (Fish) | tandfonline.comepa.gov |
| Trichlorobenzenes (1,2,3-, 1,2,4-, 1,3,5-) | Plants, Animals (Fish), Bacteria | researchgate.nettandfonline.comlindane.orgepa.gov | |
| Tetrachlorobenzenes (1,2,3,4-, 1,2,3,5-, 1,2,4,5-) | Plants, Animals (Fish) | tandfonline.comlindane.orgepa.gov | |
| Pentachlorobenzene | Plants, Animals (Fish), Human Liver Microsomes | tandfonline.comlindane.orgepa.gov | |
| Chlorinated Phenols | Dichlorophenols (2,3-, 2,4-) | Animals (Fish) | epa.govepa.gov |
| Trichlorophenols (2,3,5-, 2,4,5-, 2,4,6-) | Plants, Animals (Fish), Human Liver Microsomes | nih.govlindane.orgepa.govepa.gov | |
| Tetrachlorophenol (2,3,4,6-), Pentachlorophenol | Plants, Human Liver Microsomes | nih.govlindane.orgepa.gov | |
| Chlorinated Cyclohexenes | γ-Pentachlorocyclohexene (γ-PCCH) | Plants, Fungi, Human Liver Microsomes | nih.govlindane.orgresearchgate.net |
| Tetrachlorocyclohexene (TCCH) | Rat Liver Microsomes, Fungi | nih.govresearchgate.net | |
| Aromatic Acids | Benzoic acid derivatives | Fungi | researchgate.net |
Assessment of 14CO2 Evolution as an Indicator of this compound Mineralization Potential
The evolution of 14CO2 from the degradation of this compound is a direct and definitive measure of its complete breakdown, or mineralization, to inorganic products. This process signifies the ultimate detoxification of the compound, as the carbon atoms from the lindane molecule are incorporated into carbon dioxide.
Studies using radiolabeled lindane have demonstrated varying degrees of mineralization depending on the microbial community and environmental conditions. In laboratory sediment-water systems, mineralization of [14C]lindane to 14CO2 has been observed to reach up to 46.8% after 91 days. oup.com The rate of mineralization was influenced by factors such as the method of lindane application and temperature. oup.com
In soil incubation studies, the mineralization of U-14C-lindane was found to be a slow process, with 14CO2 evolution reaching 3.5% to 5.5% of the initial concentration after 90 days. nih.gov Fungal species have also shown the capacity for lindane mineralization. For example, the white-rot fungi Phlebia brevispora and Phlebia lindtneri mineralized over 10% of [14C]lindane to 14CO2 in 60 days. researchgate.net Similarly, a combined treatment of soil with the fungus Pleurotus ostreatus and biochar resulted in lindane mineralization of up to 11.7% in sterile soil. researchgate.net
Table 2: Mineralization of this compound to 14CO2 in Different Systems
| System | Microorganism/Consortium | % Mineralization (14CO2 evolution) | Incubation Time | Citation |
|---|---|---|---|---|
| Sediment-water | Natural microbial community | Up to 46.8% | 91 days | oup.com |
| Soil | Natural microbial community | 3.5 - 5.5% | 90 days | nih.gov |
| Liquid Culture | Phlebia brevispora & Phlebia lindtneri | >10% | 60 days | researchgate.net |
| Sterile Soil with Biochar | Pleurotus ostreatus | 8.7 - 11.7% | 50 days | researchgate.net |
| Non-sterile Soil with Biochar | Pleurotus ostreatus & indigenous microbes | 2.4 - 2.7% | 50 days | researchgate.net |
Comparative Analysis of Degradation Products Across Different Biotic Systems
The biodegradation of this compound results in a variety of degradation products, the nature of which is highly dependent on the biotic system involved and the prevailing environmental conditions, particularly the presence or absence of oxygen. frontiersin.orgfrontiersin.org Microbial metabolism is a key driver in the transformation of lindane into less toxic compounds through enzymatic actions. frontiersin.orgfrontiersin.org Significant differences are observed in the metabolic pathways and the resultant intermediates when comparing aerobic bacteria, anaerobic bacteria, and fungal systems.
Aerobic vs. Anaerobic Degradation:
Microbial degradation of lindane can occur under both aerobic and anaerobic conditions, but the pathways and end products differ substantially. frontiersin.orgresearchgate.net Generally, complete mineralization of lindane to carbon dioxide (CO2) is more commonly observed under aerobic conditions. frontiersin.orgfrontiersin.org
Under aerobic conditions , bacteria such as Sphingobium japonicum UT26 utilize lindane as a sole source of carbon and energy. frontiersin.orgfrontiersin.org The degradation process involves a series of enzymatic reactions including dehydrochlorination, dechlorination, and hydroxylation. frontiersin.org This pathway leads to the formation of several key intermediates. Common metabolites reported in aerobic systems include pentachlorocyclohexene (PCCH), 3,4,5,6-tetrachloro-1-cyclohexene (TCCH), pentachlorobenzene (PCB), and trichlorobenzene (TCB). frontiersin.org In a study involving a native bacterial consortium from river sediment, γ-2,3,4,5,6-pentachlorocyclohexene was identified as an early metabolite in the aerobic biodegradation process. researchgate.net
Conversely, anaerobic degradation primarily proceeds through reductive dechlorination. biorxiv.orgbiorxiv.org This pathway involves different enzymatic processes, such as dichloro-elimination, leading to the formation of γ-tetrachlorocyclohexene (γ-TCCH). frontiersin.org Further degradation can produce lower chlorinated compounds that are not typically seen in aerobic pathways. frontiersin.orgresearchgate.net Notably, in mixed anaerobic microbial cultures, lindane is dechlorinated to monochlorobenzene (MCB) and benzene. biorxiv.orgbiorxiv.org Specific bacteria, such as Clostridium sphenoides, have been shown to degrade lindane to γ-TCCH under anaerobic conditions. chemicalbook.in
Fungal Degradation:
White-rot fungi represent another important biotic system capable of degrading lindane, often utilizing powerful extracellular oxidative enzymes like laccase and manganese peroxidase. researchgate.netresearchgate.net The degradation by fungi can lead to less toxic intermediates such as pentachlorocyclohexene (PCCH), tetrachlorocyclohexene (TCCH), and trichlorobenzene (TCB). researchgate.net
Fungal pathways can also involve hydroxylation, leading to a unique set of metabolites. Studies with the fungi Phlebia brevispora and Phlebia lindtneri identified several previously unreported hydroxylated products, including monohydroxylated, dehydroxylated, and trihydroxylated metabolites of lindane. researchgate.net Tetrachlorocyclohexenol (TCCOL) has also been detected as a metabolite in cultures of white-rot fungi. researchgate.netresearchgate.net Furthermore, mineralization of the radiolabeled carbon from this compound to ¹⁴CO₂ has been demonstrated in fungal systems, with two Phlebia species mineralizing over 10% of the initial amount after a 60-day incubation period. researchgate.net
Degradation in Soil Systems:
In complex environments like soil, the degradation of this compound is often slow and limited. In a laboratory incubation using two types of Egyptian soil, the mineralization of the compound was minimal, with only 3.5% to 5.5% of the initial ¹⁴C-concentration evolving as ¹⁴CO₂ over 90 days. nih.gov Analysis of the soil extracts at the end of the incubation period revealed that the majority of the recoverable radioactivity was unchanged lindane, with only trace amounts of minor, unidentified metabolites. nih.gov A significant portion of the radioactivity (33% to 37%) became unextractable and was considered bound to the soil matrix. nih.gov
The following data table provides a comparative summary of the major degradation products identified across these different biotic systems.
Interactive Data Table: this compound Degradation Products in Various Biotic Systems
| Biotic System | Degradation Condition | Key Degradation Products | Source Citation |
| Aerobic Bacteria | Aerobic | γ-2,3,4,5,6-pentachlorocyclohexene, 3,4,5,6-tetrachloro-1-cyclohexene (TCCH), Pentachlorobenzene (PCB), Trichlorobenzene (TCB), CO₂ | frontiersin.orgfrontiersin.orgresearchgate.net |
| Anaerobic Bacteria | Anaerobic | 3,4,5,6-tetrachloro-1-cyclohexene (γ-TCCH), 5,6-dichlorocyclohexa-1,2-diene, Monochlorobenzene (MCB), Benzene | frontiersin.orgresearchgate.netbiorxiv.orgbiorxiv.org |
| Fungi (White-rot) | Aerobic | Pentachlorocyclohexene (PCCH), Tetrachlorocyclohexene (TCCH), Trichlorobenzene (TCB), Tetrachlorocyclohexenol (TCCOL), Hydroxylated metabolites, CO₂ | researchgate.netresearchgate.netresearchgate.net |
| Soil Microcosm | Mixed | Minor, unspecified metabolites, Unextractable bound residues, CO₂ (limited mineralization) | nih.gov |
Metabolic Investigations in Non Human Biological Systems Using Lindane Ul 14c
Plant Uptake and Metabolization of LINDANE-UL-14C
The behavior of this compound in plants involves a complex interplay of uptake, translocation, and metabolism, which is influenced by the mode of application and environmental conditions.
Studies have demonstrated that plants can absorb this compound through both their leaves and roots. Following foliar application on crops like lettuce and endives, between 4.5% and 13.9% of the applied radiocarbon was recovered from the plants after growing periods of 21 to 37 days. nih.gov The uptake and translocation of lindane are generally limited, particularly in soils with high organic matter content. who.int When applied to the soil, lindane is taken up by the roots and can be translocated to other parts of the plant, including stems and leaves. For instance, in a maize ecosystem, soil-applied ¹⁴C-lindane was detected throughout the plant within 25 days of treatment. Similarly, coffee plant seedlings immersed in an aqueous solution of ¹⁴C-lindane showed uptake by the roots and subsequent translocation. The rate of uptake can be influenced by the plant species and the properties of the soil. researchgate.netinchem.org
The dynamics of foliar uptake are also influenced by the leaf surface to which the substance is applied. Studies with nanoparticles have shown that application to the adaxial (upper) side of the leaf can lead to higher assimilation rates compared to the abaxial (lower) side, which can be partially attributed to the interference with stomata functionality on the lower leaf surface. rsc.org While not specific to this compound, this highlights the importance of leaf morphology and physiology in foliar uptake processes. rsc.orgcopernicus.org
Once absorbed, this compound and its metabolites are distributed throughout the plant. Following root uptake in coffee seedlings, the insecticide was translocated to the stems and leaves. In maize plants, soil-applied ¹⁴C-lindane was found in the entire plant, with the highest initial concentrations in the lower leaves and a notable accumulation towards the leaf tips. Over time, the radioactivity became more uniformly distributed, with detectable levels in the tassel, cob, and grain.
In studies on lettuce and endives, after foliar application, the parent lindane was the major organosolvent-extractable residue found in most plant parts. pops.int However, several metabolites, primarily chlorinated phenols, were also detected at low levels. pops.int The distribution of residues is not uniform; for example, after seed dressing or soil application, residues are mainly found in the roots, with only a small fraction being translocated to the stems, leaves, or fruits. who.int In wheat, after seed dressing with ¹⁴C-lindane, the radioactivity in edible parts was mainly attributed to the parent compound. pops.int
The table below summarizes the distribution of radiocarbon from this compound in different plant parts from various studies.
| Plant | Application Method | Plant Part | Major Residue | Reference |
| Coffee | Root immersion | Stems and leaves | Lindane and metabolites | |
| Maize | Soil application | Whole plant, including grain | ¹⁴C-compounds | |
| Lettuce/Endive | Foliar application | Leaves | Lindane, chlorinated phenols | nih.govpops.int |
| Wheat | Seed dressing | Edible parts | Lindane | pops.int |
| Sugar beet | Seed dressing | Roots and foliage | Lindane and metabolites | pops.int |
A significant portion of the radiocarbon from this compound in plants is converted into conjugated and non-extractable residues. In lettuce and endives cultivated during the summer, an average of 36% of the radiocarbon in the plants consisted of soluble metabolites, and 30% was in the form of unextractable residues. nih.gov These conversion rates were observed to be lower in autumn, suggesting a dependency on weather conditions. nih.gov The soluble metabolites identified included polar compounds like free and conjugated trichlorophenol, 2,3,4,6-tetrachlorophenol, and pentachlorophenol. nih.gov
Non-extractable residues, also known as bound residues, are formed when the pesticide or its metabolites become incorporated into the plant's structural components, such as lignin (B12514952) and cellulose. In wheat grain, for example, a significant portion of the radioactivity was described as unextractable. pops.int The formation of these non-extractable residues is a key aspect of the long-term fate of pesticides in plants. researchgate.net Studies on other ¹⁴C-labeled pesticides have shown that these bound residues can be formed through covalent bonding to cellular components. researchgate.net The formation of biogenic non-extractable residues, where the ¹⁴C is incorporated into microbial biomass and then into soil organic matter, is another pathway for the sequestration of radiocarbon from pesticides. researchgate.net
Translocation and Compartmentalization of this compound and its Radiometabolites within Plant Tissues
Invertebrate and Aquatic Organism Bioaccumulation and Biotransformation of this compound
The bioaccumulation and biotransformation of this compound have been studied in various non-human organisms, providing insights into its environmental fate and potential for trophic transfer.
The soil oligochaete Enchytraeus albidus has been used as a model organism to study the toxicokinetics of this compound. nih.govuc.pt These organisms exhibit a rapid uptake of the chemical from the soil, followed by a biphasic elimination pattern when transferred to a clean environment. nih.govuc.pt A study comparing an artificial OECD soil and a natural agricultural soil found that bioaccumulation was influenced by the soil type. nih.govuc.pt The higher organic matter and sand content in the OECD soil were suggested to lead to faster elimination. nih.govuc.pt In the OECD soil, 90% of the chemical was eliminated in two days, compared to 67% in the natural soil over the same period. nih.govuc.pt
The uptake phase is generally fast, occurring within a few days. nih.govuc.pt The elimination phase is characterized by an initial rapid decrease in concentration followed by a slower phase. uc.pt The bioaccumulation pattern in E. albidus is considered similar to that observed in earthworms. uc.pt Aging of lindane in soil has also been shown to affect its bioavailability and bioaccumulation, with major differences in uptake observed within the first month after soil contamination. nih.gov
The table below presents the elimination of ¹⁴C-lindane in Enchytraeus albidus in two different soil types.
| Soil Type | Elimination after 2 days | Reference |
| OECD Artificial Soil | 90% | nih.govuc.pt |
| Natural Agricultural Soil | 67% | nih.govuc.pt |
Bioaccumulation factors (BAFs) and bioconcentration factors (BCFs) are used to quantify the accumulation of a chemical in an organism from its environment. service.gov.ukepa.gov For lindane, BCF values in aquatic species have been reported to range from 13 to 4,240. pops.int While these values are below the threshold of 5,000 that often defines a substance as bioaccumulative, other factors such as high toxicity and detection in remote environments contribute to its classification as a persistent organic pollutant. pops.int
Lindane has been shown to bioaccumulate in the fatty tissues of organisms across different trophic levels, including microorganisms, invertebrates, fish, and mammals. icontrolpollution.comnih.gov However, its biomagnification potential, the increase in concentration at higher trophic levels, is considered low, particularly at the upper end of the food web. ospar.org Diet is a dominant factor influencing the concentration of organochlorine compounds in marine mammals and seabirds. researchgate.net While lindane is accumulated by species at low trophic levels, its biotransformation can significantly influence its transfer through the food chain. ospar.orgresearchgate.net
The table below shows a range of reported Bioaccumulation and Bioconcentration Factors for Lindane.
| Factor | Value Range | Organism Type | Reference |
| BCF | 13 - 4,240 | Aquatic species | pops.int |
| BAF (soil) | ~6 (OECD soil) | Enchytraeus albidus | nih.govuc.pt |
| BAF (soil) | ~10 (Natural soil) | Enchytraeus albidus | nih.govuc.pt |
Biotransformation Pathways of this compound in Aquatic Organisms
The biotransformation of lindane in aquatic environments is a critical area of study due to its potential for bioaccumulation and toxicity in non-target organisms. pops.int While lindane is known to be highly toxic to aquatic life, it can be metabolized through various pathways. pops.int The rate of biotransformation and elimination can vary significantly among different species. pops.int
In aquatic systems, lindane can be adsorbed or desorbed to sediment and other suspended materials. pops.int Its degradation half-life in rivers and lakes is estimated to range from 3 to 300 days. pops.int Studies on the European eel (Anguilla anguilla) have shown that exposure to sublethal concentrations of lindane affects carbohydrate metabolism, leading to significant decreases in muscle glycogen (B147801) and increases in muscle lactate (B86563) and pyruvate (B1213749) levels. nih.gov
Research using radiolabeled lindane ([14C]lindane) in laboratory settings with the freshwater invertebrate Chironomus riparius demonstrated that bioturbation by these organisms can remobilize particle-associated lindane into the interstitial and overlying water, thereby increasing its bioavailability. oup.com The presence of Chironomus also resulted in lower recovery of the radiolabel on sediment particles, suggesting degradation or volatilization. oup.com
The metabolism of lindane in fish can lead to the formation of various metabolites. For instance, studies have identified tetrachlorobenzene as a metabolite in fish exposed to industrial effluents. epa.gov Furthermore, the biotransformation of lindane in plants that may subsequently enter aquatic systems can produce metabolites like tetrachlorobenzenes. epa.gov
It's important to note that while bioconcentration of lindane can be significant in some aquatic organisms, the processes of biotransformation, depuration, and elimination are also relatively rapid once the exposure is removed. pops.int The bioconcentration factors for lindane in aquatic life can range widely, suggesting that its potential to bioaccumulate varies among species. pops.int
Metabolism in Terrestrial Non-Human Vertebrate Models Using this compound
Studies utilizing uniformly labeled [14C]lindane have provided detailed insights into its excretion and distribution in mammalian models. In lactating goats dosed orally with [14C]lindane, a significant portion of the administered radioactivity is excreted. fao.org
Key findings from these studies include:
Urine and Feces: Between 34% and 46% of the administered 14C is excreted in the urine, while 5.1% to 13% is eliminated in the feces. fao.org
Milk: A smaller percentage, ranging from 1.1% to 2.4%, of the radioactivity is secreted in milk. fao.org
Tissues: Approximately 4.0% to 4.4% of the administered dose is found in the tissues, with the highest concentrations of radioactive residues in body fat, followed by the liver, kidney, and muscle. fao.org
Expired Air: A minor amount of radioactivity, between 0.2% and 1.0%, was recovered as expired 14CO2. fao.org
The total recovery of the administered radiolabel in these goat studies was between 51% and 59%, with the lower-than-expected recovery likely due to the loss of volatile 14C-metabolites that were not captured. fao.org
In rats, the excretion of lindane metabolites is also well-documented. Following administration, metabolites are found in the urine and feces. nih.gov Pre-treatment of rats with other organochlorine pesticides can alter the excretion patterns of lindane metabolites. For example, rats pre-treated with DDT or hexachlorobenzene (B1673134) excrete a higher proportion of neutral and free chlorophenols compared to those pre-treated with chlordane (B41520) or mirex. tandfonline.com
Table 1: Mass Balance of Radiocarbon in Lactating Goats Dosed with [14C]lindane This table is interactive. You can sort and filter the data.
| Excretion/Distribution Route | Percentage of Administered 14C | Reference |
|---|---|---|
| Urine | 34% - 46% | fao.org |
| Feces | 5.1% - 13% | fao.org |
| Milk | 1.1% - 2.4% | fao.org |
| Tissues | 4.0% - 4.4% | fao.org |
| Expired 14CO2 | 0.2% - 1.0% | fao.org |
| Total Recovery | 51% - 59% | fao.org |
Biotransformation to Specific Radiometabolites in Hepatic and Other Tissues (e.g., aromatization to hexachlorobenzene)
The biotransformation of lindane in mammalian systems is extensive, primarily occurring in the liver. lindane.org The metabolic pathways involve a series of reactions including dehydrogenation, dechlorination, and dehydrochlorination, often followed by conjugation with sulfate (B86663) or glucuronide. fao.orglindane.org
A notable biotransformation pathway is the aromatization of lindane to hexachlorobenzene (HCB). nih.gov In vitro studies using rat liver slices incubated with [U-14C]lindane have demonstrated a significant incorporation of radioactivity into HCB. nih.gov This finding points to a novel metabolic pathway for lindane, as HCB itself is a persistent and toxic compound. nih.gov However, a subsequent study investigating the biotransformation of lindane to HCB in female Fischer 344 rats did not find significant evidence of this conversion in vivo. nih.gov
Other key radiometabolites identified in various tissues of rats following the administration of [14C]lindane include:
Liver: Metabolites found in the liver include various isomers of di-, tri-, tetra-, and pentachlorobenzenes, as well as pentachlorocyclohexenes. lindane.org
Kidney, Spleen, Heart, and Brain: Di-, tri-, and tetrachlorophenols, pentachlorocyclohexenes, and pentachloro-2-cyclohexen-1-ol have been identified in these tissues. lindane.org
Adipose Tissue: In goats, lindane itself is the major component of the residue in fat tissue. fao.org
The metabolism of lindane can be influenced by various factors. For instance, pre-treatment with certain organochlorine pesticides can selectively affect specific metabolic pathways, altering the profile of metabolites produced. tandfonline.com
Table 2: Major Metabolites of Lindane Identified in Rat Tissues This table is interactive. You can sort and filter the data.
| Tissue | Identified Metabolites | Reference |
|---|---|---|
| Liver | Di-, tri-, tetra-, and pentachlorobenzenes; pentachlorocyclohexenes | lindane.org |
| Hexachlorobenzene (in vitro) | nih.gov | |
| Kidney | Di-, tri-, and tetrachlorophenols; pentachlorocyclohexenes; pentachloro-2-cyclohexen-1-ol | lindane.org |
| Spleen | Di-, tri-, and tetrachlorophenols; pentachlorocyclohexenes; pentachloro-2-cyclohexen-1-ol | lindane.org |
| Heart | Di-, tri-, and tetrachlorophenols; pentachlorocyclohexenes; pentachloro-2-cyclohexen-1-ol | lindane.org |
| Brain | Di-, tri-, and tetrachlorophenols; pentachlorocyclohexenes; pentachloro-2-cyclohexen-1-ol | lindane.org |
Advanced Computational and Modeling Approaches in Lindane Ul 14c Research
Kinetic Modeling of LINDANE-UL-14C Environmental Dissipation and Degradation
Kinetic modeling is a cornerstone for quantifying the rate at which this compound dissipates from the environment. Dissipation encompasses a range of processes including degradation (biotic and abiotic) and physical transport like volatilization. epa.govnih.gov These models typically employ first-order or pseudo-first-order kinetics to describe the decline in concentration over time, allowing for the calculation of crucial parameters such as degradation rate constants (k) and half-lives (DT50). academicjournals.orgresearchgate.netepa.govresearchgate.net
Research has shown that the degradation of lindane is highly dependent on environmental conditions. For instance, under aerobic soil conditions, this compound is notably persistent, with a reported half-life of 980 days in sandy loam soil. researchgate.net In contrast, its degradation is significantly more rapid under anaerobic conditions, where the half-life can be as short as 37 days. researchgate.net Field dissipation studies have reported half-lives ranging from 65 to 107 days in loamy sand soil. pops.int In aquatic systems, the estimated half-life varies widely, from 3 to 300 days, influenced by factors like water depth and turbulence. pops.int Volatilization is also a major dissipation route, with a half-life from water estimated to be between 115 and 191 days for a water depth of one meter. epa.gov The use of uniformly labeled 14C-lindane (this compound) is essential in these studies as it allows for precise tracking of the parent compound and its transformation products through various environmental compartments. nih.gov
| Environmental Matrix | Condition | Half-Life (DT50) | Reference |
| Sandy Loam Soil | Aerobic (Lab) | 980 days | researchgate.net |
| Soil | Anaerobic (Lab) | 37 days | researchgate.net |
| Loamy Sand Soil | Field | 65 - 107 days | pops.int |
| Treated Soils (mean) | Field | 120 days | pops.int |
| Rivers and Lakes | Aquatic | 3 - 300 days | pops.int |
| Water (1m depth) | Volatilization | 115 - 191 days | epa.gov |
| Bacterial Culture | Rhodotorula sp. | 1.66 days | academicjournals.org |
This table presents a summary of reported degradation half-lives for lindane under various environmental conditions, derived from studies often utilizing this compound.
Predictive Models for this compound Sorption and Mobility in Environmental Matrices
Predictive models are vital for estimating the sorption and mobility of this compound in environmental matrices like soil and sediment. Sorption, the process by which a chemical binds to solid particles, significantly controls its mobility and bioavailability. Lindane demonstrates a notable tendency to adsorb to soil organic matter. europa.euinchem.org The organic carbon-water (B12546825) partitioning coefficient (Koc), a key parameter in these models, has a mean value of around 1368 mL/g for lindane, indicating low leaching potential. epa.gov
The Freundlich isotherm model is frequently used and has been shown to effectively describe the equilibrium relationship between the concentration of lindane in the solution phase and the amount sorbed to the soil or sediment. oup.comresearchgate.netthebioscan.com This nonlinear model accounts for the heterogeneity of sorption sites in the environmental matrix. oup.com Studies using this compound have helped to parameterize these models by providing accurate measurements of sorption coefficients (Kd) in different soil types. awsjournal.org For example, Kd values have been shown to vary with soil composition, with higher clay and organic matter content leading to greater adsorption and restricted movement. thebioscan.com More complex models, such as dual-resistance transport models, account for the rate-controlled nature of sorption, considering both boundary-layer and intraparticle diffusion as limiting steps in the transport of lindane through saturated soil systems.
| Parameter | Value | Description | Reference |
| Koc (mean) | 1368 mL/g | Organic Carbon-Water Partitioning Coefficient, indicates low mobility. | epa.gov |
| Kd (Almora Soil) | 21.24 | Soil-Water Distribution Coefficient, higher in soil with high clay/organic matter. | thebioscan.com |
| Kd (U.S. Nagar Soil) | 20.24 | Soil-Water Distribution Coefficient. | thebioscan.com |
| Freundlich n | 0.757 - 0.944 | Freundlich exponent, indicates nonlinear sorption isotherm (n<1). | researchgate.net |
This table summarizes key parameters used in predictive models for this compound sorption and mobility, highlighting the influence of soil properties.
Quantitative Structure-Activity Relationship (QSAR) Applications in this compound Biotransformation Studies
Quantitative Structure-Activity Relationship (QSAR) models represent a sophisticated computational approach to predict the biological activity of chemicals based on their molecular structure. slideshare.net In the context of this compound, QSAR applications are focused on predicting its biotransformation potential. Biotransformation is the process by which living organisms modify chemical compounds, which is a critical aspect of lindane's degradation and detoxification. nih.govmdpi.com A key biotransformation pathway for lindane in mammals involves its aromatization to form hexachlorobenzene (B1673134) (HCB). nih.gov
A QSAR model for lindane biotransformation would mathematically correlate its structural and physicochemical properties (known as molecular descriptors) with its observed rate of metabolic transformation. mdpi.comnih.gov While specific, validated QSAR models for this compound biotransformation are not extensively documented in public literature, the methodology provides a powerful predictive tool. researchgate.net The development of such a model would involve:
Compiling a dataset of chemicals structurally related to lindane with known biotransformation rates.
Calculating a wide range of molecular descriptors for each chemical. These can include constitutional, topological, geometric, and quantum-chemical descriptors. theses.czresearchgate.net
Using statistical methods, such as multiple linear regression, to build an equation that links a selection of the most relevant descriptors to the biotransformation rate. jst.go.jpnih.gov
Validating the model to ensure its predictive power for new chemicals. researchgate.net
The use of this compound is instrumental in generating the high-quality experimental data on metabolic rates needed to train and validate these QSAR models. nih.gov
| Descriptor Category | Example Descriptors | Relevance to Biotransformation |
| Physicochemical | LogP (Lipophilicity), Water Solubility | Governs partitioning into biological membranes and access to metabolic enzymes. slideshare.net |
| Electronic | HOMO/LUMO energies, Dipole Moment, Partial Atomic Charges | Relates to the molecule's reactivity and susceptibility to enzymatic attack (e.g., by Cytochrome P450). theses.cz |
| Topological/Structural | Molecular Weight, Number of Chlorine Atoms, Molecular Connectivity Indices | Describes the size, shape, and branching of the molecule, which influences binding to enzyme active sites. researchgate.net |
| Quantum-Chemical | Polarizability, Entropy, Zero-point energy | Provides detailed information on the molecule's electronic distribution and energy state, affecting interaction with enzymes. researchgate.net |
This table illustrates the types of molecular descriptors that would be fundamental in developing a QSAR model for predicting the biotransformation of this compound.
Conclusion and Future Research Trajectories for Lindane Ul 14c Studies
Synthesis of Key Research Findings from LINDANE-UL-14C Investigations
This compound, a uniformly labeled carbon-14 (B1195169) isotope of the organochlorine insecticide lindane (gamma-hexachlorocyclohexane), has been instrumental in elucidating the environmental fate, metabolism, and toxicokinetics of this persistent organic pollutant. The use of the radiolabel provides a powerful tool for tracing the molecule and its degradation products through various environmental compartments and biological systems.
Key findings from studies utilizing this compound reveal its behavior in diverse ecosystems. In aquatic environments, the distribution and bioaccumulation of this compound are influenced by factors such as temperature, pH, and the presence of light. nih.gov Studies have shown that higher temperatures lead to a greater loss of 14C from treated soil in aquatic models. nih.gov The bioaccumulation ratio in aquatic organisms like fish and snails is pH-dependent. nih.gov
In terrestrial ecosystems, research with 14C-lindane has demonstrated its uptake by plants from contaminated soil. The distribution within the plant can be non-uniform, with initial accumulation in lower leaves and a subsequent, more even distribution over time. The organic matter content of soil significantly impacts the dissipation and binding of lindane, with faster dissipation observed in soils with lower organic matter. iaea.org Bioaccumulation studies in soil organisms, such as the earthworm Enchytraeus albidus, have shown rapid uptake followed by a biphasic elimination pattern, with soil type influencing the extent of bioaccumulation. uc.pt
Metabolic studies in both plants and animals have benefited greatly from the use of this compound. In plants, while the parent compound lindane is often the main residue detected, various chlorinated phenols have been identified as metabolites at low levels. pops.int In livestock, such as lactating goats and laying hens, orally administered 14C-lindane distributes to various tissues, with the highest concentrations found in fat and liver. pops.int The primary residue in milk and fatty tissues is the parent lindane molecule. pops.int Dermal absorption studies in rats and rabbits have also utilized 14C-lindane to quantify the extent of absorption through the skin, a critical route of exposure. epa.gov
The degradation of this compound has been investigated under various conditions. Photolytic degradation has been observed when 14C-lindane is irradiated with artificial sunlight. inchem.org Microbial degradation has also been documented, with soil bacteria capable of breaking down the compound under both aerobic and anaerobic conditions, leading to various metabolites. epa.gov
Interactive Table: Summary of Key Research Findings
| Research Area | Key Findings | Organism/System Studied | Citations |
| Environmental Fate | Higher temperature increases loss from soil in aquatic models; bioaccumulation is pH-dependent. | Aquatic ecosystem model (fish, snails, algae) | nih.gov |
| Uptake by plants from soil, with initial accumulation in lower leaves. | Maize ecosystem | ||
| Faster dissipation in soils with lower organic matter. | Various soil types | iaea.org | |
| Rapid uptake and biphasic elimination in soil invertebrates. | Enchytraeus albidus | uc.pt | |
| Metabolism | Parent lindane is the main residue; chlorinated phenols are minor metabolites. | Apples, spinach, cucumbers, root crops, cereals | pops.int |
| Highest concentrations in fat and liver; lindane is the main residue in milk and fat. | Lactating goats, laying hens | pops.int | |
| Toxicokinetics | Significant dermal absorption, with the rate influenced by the applied dose. | Rats, rabbits | epa.gov |
| Degradation | Degrades under artificial sunlight. | Silica-gel plates | inchem.org |
| Degraded by soil bacteria under aerobic and anaerobic conditions. | Soil bacteria | epa.gov |
Identification of Knowledge Gaps and Emerging Research Questions
Despite the extensive research conducted with this compound, several knowledge gaps and new research questions are emerging. A primary area requiring further investigation is the complete characterization of bound residues and their bioavailability. While studies have identified unextractable radioactivity in various crops and animal tissues, the exact chemical nature and potential toxicity of these bound residues often remain unclear. pops.int For instance, a significant portion of radioactivity in wheat grain after seed dressing with 14C-lindane was described as unextractable, necessitating further identification. pops.int
The long-term effects of chronic, low-level exposure to lindane and its metabolites are not fully understood. While acute toxicity has been studied, the subtle, long-term impacts on ecosystem health and non-target organisms warrant more in-depth investigation. This includes exploring potential endocrine-disrupting effects and impacts on microbial community structure and function in soil and aquatic environments. The influence of environmental variables, such as climate change-related shifts in temperature and precipitation, on the fate and transport of lindane is another critical area for future research. forskningsradet.no
Furthermore, the interaction of lindane with other environmental contaminants is a complex issue that requires more attention. The synergistic or antagonistic effects of co-exposure to lindane and other pesticides, heavy metals, or emerging pollutants like microplastics are largely unknown. Research is also needed to better understand the mechanisms of lindane resistance in pest populations and the role of specific genes and metabolic pathways in this process.
Emerging research questions include:
What is the precise chemical identity and toxicological significance of the non-extractable "bound" residues of this compound in various environmental matrices and organisms?
How does long-term, low-dose exposure to this compound and its degradation products affect the reproductive success and population dynamics of sensitive non-target species?
What are the combined effects of lindane and other prevalent environmental stressors on ecosystem function and resilience?
Can we develop more sophisticated models to predict the global transport and deposition of lindane under changing climate scenarios?
What are the molecular mechanisms underlying the evolution of lindane resistance in insect pests, and can this knowledge be used to develop more sustainable pest management strategies?
Prospective Methodological Enhancements in this compound Tracing and Analysis
Future research on this compound will benefit from the application of advanced analytical and tracing techniques. While radiometric methods will remain central to tracing the 14C label, their combination with high-resolution mass spectrometry (HRMS) can provide more detailed information on the structure of metabolites and degradation products. Techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC-MS) can be further optimized for the sensitive and specific detection of lindane and its transformation products in complex environmental and biological samples.
The use of advanced imaging techniques, such as whole-body autoradiography and quantitative whole-body autoradiography (QWBA), can provide a more detailed spatial and temporal understanding of the distribution of this compound and its metabolites within organisms. This can help to identify target organs and tissues for toxicity and to better understand bioaccumulation processes.
Stable isotope probing (SIP) in conjunction with 14C-labeling could be a powerful tool to identify the specific microorganisms responsible for lindane degradation in complex microbial communities. By tracking the incorporation of the 14C from this compound into the DNA, RNA, or proteins of microorganisms, researchers can pinpoint the key players in the bioremediation process.
The development and application of more sophisticated environmental fate and transport models will also be crucial. These models should incorporate a wider range of environmental variables and biological processes to provide more accurate predictions of lindane's behavior in the environment. Integrating data from laboratory studies using this compound with field observations will be essential for validating and refining these models.
Finally, there is a need for the development of more cost-effective and field-portable analytical methods for monitoring lindane and its residues. This would facilitate more extensive and real-time monitoring of environmental contamination and the effectiveness of remediation efforts.
Q & A
Q. How should researchers optimize in silico models to predict this compound partitioning coefficients in heterogeneous environmental systems?
- Methodological Answer: Train machine learning models (e.g., random forest) on datasets encompassing log Kow, solubility, and soil sorption coefficients. Validate predictions with experimental octanol-water partition coefficients (Kow) and organic carbon-normalized sorption (Koc). Perform sensitivity analysis to identify dominant variables (e.g., pH, ionic strength) and report R²/MAE metrics .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
